![molecular formula C17H13NO3S B2686688 4-[4-(Benzyloxy)phenyl]-1,3-thiazole-2-carboxylic acid CAS No. 952959-46-5](/img/structure/B2686688.png)
4-[4-(Benzyloxy)phenyl]-1,3-thiazole-2-carboxylic acid
Overview
Description
4-[4-(Benzyloxy)phenyl]-1,3-thiazole-2-carboxylic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and material science. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities.
Mechanism of Action
The exact mechanism of action of 4-[4-(Benzyloxy)phenyl]-1,3-thiazole-2-carboxylic acid is not fully understood. However, it is believed to exert its biological activities by interacting with specific cellular targets, such as enzymes and receptors.
Biochemical and Physiological Effects:
The compound this compound has been shown to have various biochemical and physiological effects. In addition to its anticancer and antimicrobial properties, it has also been reported to exhibit anti-inflammatory and antioxidant activities. Furthermore, it has been studied for its potential as a fluorescent material, where it showed strong fluorescence properties.
Advantages and Limitations for Lab Experiments
The compound 4-[4-(Benzyloxy)phenyl]-1,3-thiazole-2-carboxylic acid has several advantages for lab experiments, such as its ease of synthesis and availability. However, its limitations include its low solubility in water and its potential toxicity, which may require caution in handling and disposal.
Future Directions
There are several future directions for the research on 4-[4-(Benzyloxy)phenyl]-1,3-thiazole-2-carboxylic acid. One potential direction is to explore its potential as a fluorescent probe for bioimaging applications. Another direction is to investigate its mechanism of action and cellular targets in more detail. Additionally, further studies can be conducted to optimize its biological activities and improve its pharmacokinetic properties for potential drug development.
Synthesis Methods
The synthesis of 4-[4-(Benzyloxy)phenyl]-1,3-thiazole-2-carboxylic acid involves the reaction of 4-(Benzyloxy)benzaldehyde with thiourea in the presence of a suitable catalyst such as zinc chloride. The resulting intermediate is then treated with chloroacetic acid to obtain the final product.
Scientific Research Applications
The compound 4-[4-(Benzyloxy)phenyl]-1,3-thiazole-2-carboxylic acid has shown promising results in various scientific research applications. It has been studied for its potential as an anticancer agent, where it exhibited cytotoxic activity against various cancer cell lines. Additionally, it has been investigated for its antibacterial and antifungal properties, where it showed inhibitory effects against several bacterial and fungal strains.
properties
IUPAC Name |
4-(4-phenylmethoxyphenyl)-1,3-thiazole-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13NO3S/c19-17(20)16-18-15(11-22-16)13-6-8-14(9-7-13)21-10-12-4-2-1-3-5-12/h1-9,11H,10H2,(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEIPRGLAUNADNY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=CSC(=N3)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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